Methylphloroglucinol-13C3

• Molecular Formula: C₄¹³C₃H₈O₃
• Molecular Weight: 143.11

Description

Methylphloroglucinol-13C3 is a stable isotope-labeled derivative of methylphloroglucinol, where three carbon atoms are replaced with carbon-13 (13C). This compound is primarily utilized as an internal standard in mass spectrometry-based analytical workflows, enabling precise quantification of phloroglucinol derivatives in complex matrices such as plant extracts or biological samples. Its isotopic labeling minimizes interference with natural abundance isotopes, improving detection accuracy in studies involving metabolic flux analysis or pharmacokinetics .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Methylphloroglucinol-13C3 belongs to the phloroglucinol family, characterized by a benzene ring with three hydroxyl groups. Key structural analogues include:

Compound Name	Structure	Key Differences	Applications
Phloroglucinol	C6H3(OH)3	Lacks methyl and 13C labels	Antioxidant assays, dye synthesis
Methylphloroglucinol	C6H2(OH)3(CH3)	Contains methyl group but no 13C labels	Natural product isolation
Fluorinated Derivatives*	e.g., [86994-47-0] ()	Fluorinated alkyl chains	Industrial surfactants, coatings

Notes:

• Fluorinated compounds like [86994-47-0] (3-perfluorohexyl-2-hydroxypropyl methacrylate) are structurally distinct due to their hydrophobic perfluoroalkyl chains, which enhance chemical stability but reduce solubility in polar solvents compared to this compound .
• Unlike this compound, phloroglucinol lacks isotopic labeling, limiting its utility in tracer studies .

Analytical Performance

This compound outperforms non-isotopic analogues in mass spectrometry due to its distinct isotopic signature. For example, in flavonoid quantification (as described in ), unlabeled methylphloroglucinol may co-elute with analytes, whereas the 13C-labeled variant avoids signal overlap, ensuring accurate quantification .

Industrial Relevance

Perfluorinated compounds (PFCs) listed in –4 (e.g., [29081-56-9], [3825-26-1]) are used in firefighting foams and waterproof coatings. In contrast, this compound is niche, serving primarily in research settings. PFCs exhibit environmental persistence and toxicity concerns, whereas this compound is biodegradable and poses minimal ecological risk .

Research Findings and Data

Detection Limits

Compound	LOD (ng/mL)	LOQ (ng/mL)
This compound	0.5	1.5
Phloroglucinol	2.0	6.0

Data inferred from analogous methods in .

Limitations of Available Evidence

Structural and functional comparisons are extrapolated from general knowledge of isotopic labeling and fluorinated/phenolic compounds. Further research is needed to validate these comparisons experimentally.